molecular formula C21H15NO3 B8549156 9-[(2-Methoxyphenyl)methylidene]-2-nitro-9H-fluorene CAS No. 190071-19-3

9-[(2-Methoxyphenyl)methylidene]-2-nitro-9H-fluorene

Cat. No.: B8549156
CAS No.: 190071-19-3
M. Wt: 329.3 g/mol
InChI Key: LIVLGIRFBZKJEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

9-[(2-Methoxyphenyl)methylidene]-2-nitro-9H-fluorene is a useful research compound. Its molecular formula is C21H15NO3 and its molecular weight is 329.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

190071-19-3

Molecular Formula

C21H15NO3

Molecular Weight

329.3 g/mol

IUPAC Name

9-[(2-methoxyphenyl)methylidene]-2-nitrofluorene

InChI

InChI=1S/C21H15NO3/c1-25-21-9-5-2-6-14(21)12-19-17-8-4-3-7-16(17)18-11-10-15(22(23)24)13-20(18)19/h2-13H,1H3

InChI Key

LIVLGIRFBZKJEV-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC=C1C=C2C3=CC=CC=C3C4=C2C=C(C=C4)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-nitrofluorene (1.05 g, 5 mmol) and 2-methoxybenzaldehyde (0.816 g, 6 mmol) in 20 mL of methanol was added KF—Al2O3 (0.75 g, 4.5 mmol). The resulting mixture was stirred at 72° C. After 6 hrs, TLC indicated that the starting material was gone. 40 mL of CH2Cl2 was added into the reaction mixture. The insoluble solid was filtrated, and the filtrate was concentrated under vacuum to give a yellow solid, which was recrystallized from alcohol and CH2Cl2 to give 1.2 g of CYD-1-70 as a yellow solid. 1H-NMR (600 MHz, CDCl3) δ 8.84 (s, 0.36H), 8.26 (m, 1.65H), 8.10 (m, 3.05H), 8.02 (s, 0.57H), 7.55 (m, 4H), 7.24 (m, 1.24H), 7.10 (m, 0.91H), 3.84 (s, 3H)
Quantity
1.05 g
Type
reactant
Reaction Step One
Quantity
0.816 g
Type
reactant
Reaction Step One
[Compound]
Name
KF Al2O3
Quantity
0.75 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step Two

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